Cas no 1781339-10-3 (2-Fluoro-4-methoxybutanoic acid)

• Product Name: 2-Fluoro-4-methoxybutanoic acid
• CAS No: 1781339-10-3
• MF: C₅H₉FO₃
• MW: 136.121565580368
• CID: 5718761
• PubChem ID: 105427870
• Update Time: 2024-03-01

2-Fluoro-4-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS040812931
• starbld0042817
• F2147-5761
• 2-fluoro-4-methoxybutanoic acid
• 1781339-10-3
• 2-Fluoro-4-methoxybutanoic acid

• Inchi： 1S/C5H9FO3/c1-9-3-2-4(6)5(7)8/h4H,2-3H2,1H3,(H,7,8)
• InChI Key： YFZBPCPVWRZASC-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)CCOC

Computed Properties

• Exact Mass: 136.05357231g/mol
• Monoisotopic Mass: 136.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids